1-Naphthohydroxamic acid
Overview
Description
1-Naphthohydroxamic acid is a potent, cell-permeable, and selective HDAC8 inhibitor . It selectively inhibits HDAC8 (IC50 = 14 μM) over class I HDAC1 and class II HDAC6 (IC50 >100 μM) . It does not increase global histone H4 acetylation .
Molecular Structure Analysis
The molecular formula of 1-Naphthohydroxamic acid is C11H9NO2 . The molecular weight is 187.19 .Scientific Research Applications
Cell Permeability
The compound is cell-permeable, which means it can cross cell membranes. This property is crucial for many biological applications, as it allows the compound to interact with intracellular targets .
Non-Increasing Global Histone H4 or Tubulin Acetylation
Treatment of cells with “1-Naphthohydroxamic Acid” does not increase neither global histone H4 nor tubulin acetylation . This is significant because it suggests that the compound does not affect the overall acetylation status of these proteins, which could have broad implications for cellular function.
Non-Reducing Total Intracellular HDAC Activity
In contrast to pan-HDAC inhibitors, “1-Naphthohydroxamic Acid” does not reduce total intracellular HDAC activity . This suggests that it might have fewer side effects compared to pan-HDAC inhibitors, which can affect a wide range of cellular processes due to their broad activity.
Potential Use in Gene Regulation Research
Given its selective inhibition of HDAC8, “1-Naphthohydroxamic Acid” could be a useful tool in gene regulation research . HDACs are known to play a key role in gene expression, so selective inhibitors like this one could help researchers better understand the specific role of HDAC8 in this process.
Potential Therapeutic Applications
Due to its selective inhibition of HDAC8, “1-Naphthohydroxamic Acid” may have potential therapeutic applications . HDACs are often targeted in cancer therapy, and a selective inhibitor like this one could potentially be used to develop more targeted and effective treatments.
Mechanism of Action
Target of Action
The primary target of 1-Naphthohydroxamic acid is Histone Deacetylase 8 (HDAC8) . HDAC8 is an enzyme that plays a crucial role in the regulation of gene expression by removing acetyl groups from histone proteins, thereby condensing the chromatin structure and repressing gene transcription .
Biochemical Pathways
The inhibition of HDAC8 by 1-Naphthohydroxamic acid affects the histone acetylation-deacetylation pathway . This alteration in the acetylation status of histones can lead to changes in gene expression, affecting various downstream cellular processes.
Pharmacokinetics
It is known to be a cell-permeable compound , suggesting it can readily cross cell membranes to exert its effects
Result of Action
The inhibition of HDAC8 by 1-Naphthohydroxamic acid leads to changes in gene expression, which can have various molecular and cellular effects. One notable effect is the induction of tubulin acetylation . This could potentially affect cell division and other microtubule-dependent processes.
Safety and Hazards
properties
IUPAC Name |
N-hydroxynaphthalene-1-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c13-11(12-14)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,14H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRZGPWOEHDOVMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(=O)NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30219789 | |
Record name | 1-Naphthalenecarboxamide, N-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30219789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthohydroxamic acid | |
CAS RN |
6953-61-3 | |
Record name | N-Hydroxy-1-naphthalenecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6953-61-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Naphthalenecarboxamide, N-hydroxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006953613 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Naphthohydroxamic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57457 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Naphthalenecarboxamide, N-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30219789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Naphthohydroxamic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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